Cas no 13578-35-3 (6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 13578-35-3
• MF: C₈H₅BrF₃N₃
• MW: 280.044610738754
• CID: 4815592
• Update Time: 2025-05-19

6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
• BrC=1C(=C2C(=NC1)N=C(N2)C(F)(F)F)C

• Inchi： 1S/C8H5BrF3N3/c1-3-4(9)2-13-6-5(3)14-7(15-6)8(10,11)12/h2H,1H3,(H,13,14,15)
• InChI Key： PHXNHTWGXHYVGK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1C)NC(C(F)(F)F)=N2

Computed Properties

• Exact Mass: 278.962
• Monoisotopic Mass: 278.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine

Introduction to 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 13578-35-3)

6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 13578-35-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound, such as the bromo and trifluoromethyl substituents, contribute to its potential therapeutic applications and make it an intriguing subject for ongoing research.

The chemical structure of 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine consists of a fused imidazole and pyridine ring system with specific functional groups attached. The bromo substituent at the 6-position and the trifluoromethyl group at the 2-position are key features that influence its chemical reactivity and biological activity. The methyl group at the 7-position further modulates its physicochemical properties, making it a versatile scaffold for drug design.

In recent years, significant advancements have been made in understanding the biological activities of imidazopyridines. For instance, studies have shown that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The bromo and trifluoromethyl substituents in 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine are believed to enhance its binding affinity to viral targets, thereby improving its antiviral efficacy.

Beyond antiviral applications, 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The precise mechanism of action is still under investigation, but preliminary data suggest that it may act as a potent inhibitor of kinases or other key enzymes involved in cancer progression.

The pharmacokinetic properties of 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine have also been studied to evaluate its potential as a therapeutic agent. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its effectiveness in vivo. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential for clinical development.

In the context of drug discovery and development, 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine serves as an important lead compound for structure-activity relationship (SAR) studies. By systematically modifying its structure through chemical synthesis, researchers can optimize its pharmacological properties and identify more potent analogs with improved therapeutic profiles. This approach has led to the discovery of several promising candidates that are currently being evaluated in preclinical and early clinical trials.

The synthetic route for preparing 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic strategies include the condensation of appropriate precursors followed by cyclization reactions to form the imidazopyridine core. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development efforts.

In conclusion, 6-Bromo-7-methyl-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 13578-35-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.